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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B363895

An In-depth Technical Guide to 8-Methylquinoline

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical and physical properties of compounds is paramount. This guide provides a
detailed overview of 8-Methylquinoline, a significant heterocyclic aromatic compound.

Chemical Identity

8-Methylquinoline, also known as o-Toluquinoline, is a derivative of quinoline with a methyl

group at the 8th position.[1] Its unique structure influences its chemical reactivity and physical
characteristics.

CAS Number: 611-32-5[1][2][3]

Physical and Chemical Properties

The physical and chemical properties of 8-Methylquinoline are crucial for its handling,
application, and analysis. This data has been compiled from various sources to provide a
comprehensive summary.
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Property

Value

Molecular Formula

C1oHoN[1][4]

Molecular Weight 143.19 g/mol [2][3][5]
Colorless to yellow, orange, or brown clear liquid
Appearance )
or oil[1][6][7]
Melting Point -80 °C[2][3][5]I6]8][9][10]
Boiling Point 245-248 °C[6][8][10]

135-136 °C at 25 mmHg[9]

143 °C at 34 mmHg[2][3]

478 °F at 751 mmHg[1]

Density

1.052 g/mL at 25 °C[2][3][6][9][10]

1.0719 at 68 °F[1]

Solubility

1to 5 mg/mL in water at 63 °F[1]

0.1-0.5 g/100 mL in water at 17 °C[5][6][7]

Soluble in chloroform and methanol[7][10]

Refractive Index

1.614 - 1.62 at 20 °C[2][3][6][8][9][10]

Flash Point

221 °F (105 °C) - closed cup[1][10]

Vapor Pressure

5.9 mmHg at 75 °F

8.0 mmHg at 111 °F

12.6 mmHg at 149 °F[1]

pKa

5.03 £ 0.17 (Predicted)[7][10]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 8-

Methylquinoline are not explicitly available in the cited literature. However, standard laboratory
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procedures for determining these properties are well-established.
General Methodologies:

e Melting and Boiling Point Determination: These are typically determined using a capillary
tube method with a melting point apparatus or a distillation setup for the boiling point,
respectively. The values are recorded at a specific pressure, which is crucial for the boiling
point.

o Density Measurement: The density of a liquid like 8-Methylquinoline is commonly measured
using a pycnometer or a digital density meter, with the temperature being a critical parameter
to control and report.

o Solubility Assessment: Solubility is determined by adding a known amount of the solute (8-
Methylquinoline) to a known volume of the solvent (e.g., water, chloroform, methanol) at a
specific temperature. The mixture is agitated until saturation is reached, and the
concentration of the dissolved solute is then measured.

o Refractive Index Measurement: A refractometer is used to measure the refractive index of a
liquid, which is a dimensionless number that describes how fast light travels through the
material. This is also a temperature-dependent measurement.

Key Characteristics of 8-Methylquinoline

The following diagram provides a logical overview of the key identifiers and properties of 8-

8-Methylquinoline: Key Characteristics
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‘ CAS: 611-32-5 ‘ ‘ Formula: CLOHON ‘ ‘ MW: 143.19 g/mol | | Appearance: Yellowish Liquid | | Melting Point: -80 °C | | Boiling Point: 245-248 °C | Density: ~1.05 g/mL | Slightly soluble in water
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Caption: Overview of 8-Methylquinoline's identifiers and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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